4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine

• IUPAC Name: 4-[(5-fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine
• InChI: InChI=1S/C13H12FN3O4S/c1-9-5-11(3-4-16-9)17(2)13(18)10-6-12(8-15-7-10)21-22(14,19)20/h3-8H,1-2H3
• InChI Key: HCUUERLGCKSKBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N(C)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F
• Molecular Formula: C13H12FN3O4S
• Molecular Weight: 325.32 g/mol

Description

4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine, also known as FSPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule has been found to have unique properties that make it a valuable tool in various fields of research, including biochemistry, pharmacology, and neuroscience. In

Mechanism Of Action

4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine exerts its effects by binding to specific sites on ion channels and receptors. It has been found to bind to the extracellular domain of the NMDA receptor and the AMPA receptor, as well as the voltage-gated potassium channels. 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has been shown to increase the activity of the NMDA receptor and the AMPA receptor, which are involved in learning and memory processes. It has also been found to inhibit the activity of voltage-gated potassium channels, which are involved in regulating neuronal excitability.

Biochemical And Physiological Effects

4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has been found to have various biochemical and physiological effects. It has been shown to enhance long-term potentiation, which is a process by which neurons strengthen their connections with each other. 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has also been found to increase the release of neurotransmitters, such as glutamate, which is involved in synaptic transmission. Additionally, it has been found to modulate the activity of various enzymes, including protein kinase C and protein phosphatase 1.

Advantages And Limitations For Lab Experiments

4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has several advantages for lab experiments. It is a highly specific and potent molecule that can be used to study the activity of ion channels and receptors. It has also been found to be stable in various experimental conditions, which makes it a reliable tool for scientific research. However, 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has some limitations, including its high cost and complex synthesis method. Additionally, it has been found to have limited solubility in aqueous solutions, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine research. One direction is to study its effects on other ion channels and receptors, as well as its potential applications in other fields of research, such as cancer biology and immunology. Another direction is to develop new synthesis methods that are more efficient and cost-effective. Additionally, there is a need to further explore the biochemical and physiological effects of 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine, as well as its potential therapeutic applications. Overall, 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine is a promising molecule that has the potential to advance scientific research in various fields.

Synthesis Methods

4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine is a complex molecule that requires a multi-step synthesis process. The first step involves the preparation of 5-Fluorosulfonyloxypyridine-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 2-methylpyridine in the presence of a base to yield the final product, 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine. This synthesis method has been optimized to yield high purity and high yield of 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine.

Scientific Research Applications

4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has been used in various scientific research applications, including the study of ion channels, receptor trafficking, and synaptic transmission. It has been found to modulate the activity of various ion channels, including the NMDA receptor, the AMPA receptor, and the voltage-gated potassium channels. 4-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-2-methylpyridine has also been used to study receptor trafficking, which is the process by which receptors are transported from the cell surface to the internal compartments of the cell. Additionally, it has been used to study synaptic transmission, which is the process by which neurons communicate with each other.